methyl 2-(3-chloro-2-methylphenyl)-2-hydroxyacetate
Description
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, including the formation of the phenyl ring, the introduction of the chlorine and methyl groups, and the attachment of the hydroxyacetate group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The phenyl ring provides a rigid, planar structure, while the chlorine, methyl, and hydroxyacetate groups could add complexity to the molecule’s shape .Chemical Reactions Analysis
This compound could potentially undergo a variety of chemical reactions, depending on the conditions. The phenyl ring could participate in electrophilic aromatic substitution reactions, while the chlorine atom could be involved in nucleophilic substitution or elimination reactions . The hydroxyacetate group could undergo esterification or hydrolysis reactions.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar hydroxyacetate group could increase its solubility in water, while the phenyl ring could contribute to its stability .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(3-chloro-2-methylphenyl)-2-hydroxyacetate involves the reaction of 3-chloro-2-methylphenol with methyl 2-bromoacetate in the presence of a base to form the intermediate methyl 2-(3-chloro-2-methylphenyl)-2-bromoacetate. This intermediate is then treated with a strong base and a source of hydroxide ion to yield the final product, methyl 2-(3-chloro-2-methylphenyl)-2-hydroxyacetate.", "Starting Materials": [ "3-chloro-2-methylphenol", "methyl 2-bromoacetate", "base", "strong base", "source of hydroxide ion" ], "Reaction": [ "Step 1: 3-chloro-2-methylphenol is reacted with methyl 2-bromoacetate in the presence of a base to form the intermediate methyl 2-(3-chloro-2-methylphenyl)-2-bromoacetate.", "Step 2: The intermediate methyl 2-(3-chloro-2-methylphenyl)-2-bromoacetate is treated with a strong base and a source of hydroxide ion to yield the final product, methyl 2-(3-chloro-2-methylphenyl)-2-hydroxyacetate." ] } | |
CAS RN |
1891181-95-5 |
Molecular Formula |
C10H11ClO3 |
Molecular Weight |
214.6 |
Purity |
95 |
Origin of Product |
United States |
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